Cas no 2891580-53-1 (Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate)

• Product Name: Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate
• CAS No: 2891580-53-1
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6795949
• PubChem ID: 168267151
• Update Time: 2025-11-01

Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2891580-53-1
• F89069
• ETHYL (2R)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-METHYLCYCLOPROPYL)PROPANOATE
• PS-16067
• Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate

• Inchi： 1S/C17H23NO4/c1-3-21-15(19)14(11-17(2)9-10-17)18-16(20)22-12-13-7-5-4-6-8-13/h4-8,14H,3,9-12H2,1-2H3,(H,18,20)/t14-/m1/s1
• InChI Key： YGYHISBVGXXONA-CQSZACIVSA-N
• SMILES： O(CC)C([C@@H](CC1(C)CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.6Ų

Additional information on Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate

Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate (CAS No. 2891580-53-1): A Comprehensive Overview

Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate (CAS No. 2891580-53-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (2R)-Boc-Val-OEt, is a chiral ester that plays a crucial role in the synthesis of various bioactive molecules and pharmaceutical intermediates.

The structure of Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate features a chiral center at the 2-position, which is essential for its biological activity and selectivity. The presence of the benzyloxycarbonyl (Cbz) protecting group on the amino functionality and the 1-methylcyclopropyl substituent on the propanoate chain adds complexity and functionality to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have significantly enhanced the efficiency and scalability of producing Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate. One notable approach involves the use of asymmetric catalysis, which allows for high enantioselectivity and yield. For instance, a study published in *Organic Letters* in 2021 demonstrated a palladium-catalyzed asymmetric allylic alkylation reaction that achieved excellent enantioselectivity (ee > 99%) and high yields (up to 95%). This method has been widely adopted in industrial settings due to its robustness and environmental sustainability.

In the context of pharmaceutical research, Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate serves as a key intermediate in the synthesis of several clinically important drugs. One such application is in the production of valine-based peptides, which are used in various therapeutic agents, including those targeting metabolic disorders and cancer. The chiral nature of this compound ensures that the final drug products have the desired stereochemistry, which is crucial for their efficacy and safety.

Furthermore, Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate has been explored in the development of novel prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The ester functionality in this compound can be selectively hydrolyzed by esterases, releasing the active drug moiety at the target site. This approach has been particularly useful in improving the pharmacokinetic properties of drugs, such as enhancing their solubility and reducing their toxicity.

The stability and reactivity of Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate have also been extensively studied. Research has shown that this compound exhibits good stability under various conditions, including storage at room temperature and exposure to mild acidic or basic environments. However, it is sensitive to strong acids and bases, which can lead to deprotection of the amino group or hydrolysis of the ester bond. Therefore, careful handling and storage conditions are recommended to maintain its integrity.

In terms of safety, Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate is generally considered safe for laboratory use when proper precautions are taken. It is important to handle this compound using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

The future prospects for Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate are promising. Ongoing research aims to expand its applications beyond traditional pharmaceuticals by exploring its potential in areas such as agrochemicals, materials science, and biotechnology. For example, recent studies have investigated its use as a chiral ligand in asymmetric catalysis, which could lead to new synthetic routes for complex molecules with high enantioselectivity.

In conclusion, Ethyl (2R)-2-(benzyloxycarbonylamino)-3-(1-methylcyclopropyl)propanoate (CAS No. 2891580-53-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an indispensable tool for researchers working in medicinal chemistry, pharmaceutical development, and related fields. As research continues to advance, it is likely that new applications and insights will further enhance its value and utility.